Cas no 906745-82-2 (1-Piperazin-1-yl-isoquinoline dihydrochloride)

• Product Name: 1-Piperazin-1-yl-isoquinoline dihydrochloride
• CAS No: 906745-82-2
• MF: C₁₃H₁₆ClN₃
• MW: 249.739241600037
• MDL: MFCD22689273
• CID: 2950385
• Update Time: 2025-05-22

1-Piperazin-1-yl-isoquinoline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-哌嗪-1-异喹啉盐酸盐
• 1-piperazin-1-yl-isoquinoline dihydrochloride
• 1-(piperazin-1-yl)isoquinoline dihydrochloride
• 1-piperazin-1-ylisoquinoline;dihydrochloride
• C13H15N3.2HCl
• 9969AH
• SB39778
• Isoquinoline, 1-(1-piperazinyl)-, dihydrochloride (9CI)
• 1-Piperazin-1-yl-isoquinoline dihydrochloride

• MDL： MFCD22689273
• Inchi： 1S/C13H15N3.ClH/c1-2-4-12-11(3-1)5-6-15-13(12)16-9-7-14-8-10-16;/h1-6,14H,7-10H2;1H
• InChI Key： HSLUKYDNSQNDAK-UHFFFAOYSA-N
• SMILES： Cl.N1C(N2CCNCC2)=C2C(C=CC=C2)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 225
• Topological Polar Surface Area: 28.2

Additional information on 1-Piperazin-1-yl-isoquinoline dihydrochloride

Comprehensive Overview of 1-Piperazin-1-yl-isoquinoline Dihydrochloride (CAS No. 906745-82-2)

1-Piperazin-1-yl-isoquinoline dihydrochloride (CAS No. 906745-82-2) is a specialized chemical compound widely utilized in pharmaceutical research and organic synthesis. This compound, featuring a piperazine-isoquinoline core structure, has garnered significant attention due to its potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents targeting neurological and metabolic disorders.

The molecular structure of 1-Piperazin-1-yl-isoquinoline dihydrochloride combines a piperazine moiety with an isoquinoline scaffold, enhancing its versatility in chemical modifications. This unique combination allows for the development of derivatives with improved bioavailability and target specificity. Recent studies highlight its relevance in addressing contemporary health challenges, such as neurodegenerative diseases and metabolic syndromes, aligning with the growing demand for innovative small-molecule therapeutics.

In the context of current scientific trends, 906745-82-2 is frequently explored for its potential in kinase inhibition and receptor modulation. These properties make it a valuable candidate for investigating pathways related to cellular signaling and inflammation. The compound’s dihydrochloride form ensures enhanced solubility, facilitating its use in in vitro and in vivo assays. As the pharmaceutical industry shifts toward precision medicine, 1-Piperazin-1-yl-isoquinoline dihydrochloride stands out as a promising tool for developing targeted therapies.

From a synthetic chemistry perspective, the preparation of 1-Piperazin-1-yl-isoquinoline dihydrochloride involves multi-step organic reactions, often requiring optimized conditions to achieve high yields and purity. Advanced techniques such as HPLC purification and spectroscopic characterization (e.g., NMR, MS) are essential for validating its structural integrity. The compound’s stability under various pH conditions further broadens its applicability in formulation studies.

The rising interest in 906745-82-2 is reflected in its increasing mentions across academic publications and patent filings. Key search queries related to this compound often include "piperazine-isoquinoline derivatives," "CAS 906745-82-2 applications," and "isoquinoline-based drug discovery." These trends underscore its relevance in both academic and industrial research settings. Additionally, its potential role in addressing antibiotic resistance and chronic inflammation aligns with global health priorities.

Quality control and regulatory compliance are critical when working with 1-Piperazin-1-yl-isoquinoline dihydrochloride. Reputable suppliers provide certificates of analysis (CoA) to ensure adherence to stringent purity standards (>98%). Researchers are advised to store the compound in controlled environments to maintain its stability over time. Proper handling protocols, including the use of personal protective equipment (PPE), are recommended to ensure safety during laboratory procedures.

In summary, 1-Piperazin-1-yl-isoquinoline dihydrochloride (CAS No. 906745-82-2) represents a pivotal compound in modern chemical and pharmaceutical research. Its structural features and functional versatility make it a cornerstone for developing next-generation therapeutics. As scientific inquiries into its mechanisms and applications expand, this compound is poised to play an increasingly vital role in advancing human health and disease management.